Cas no 1242249-45-1 (4-chloro-3-(propan-2-yl)-1H-pyrazolo4,3-cpyridine)

• Product Name: 4-chloro-3-(propan-2-yl)-1H-pyrazolo4,3-cpyridine
• CAS No: 1242249-45-1
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 4580039
• PubChem ID: 76847159
• Update Time: 2025-05-20

4-chloro-3-(propan-2-yl)-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-C]pyridine,4-chloro-3-(1-methylethyl)-
• 4-CHLORO-3-(PROPAN-2-YL)-1H-PYRAZOLO[4,3-C]PYRIDINE
• 4-chloro-3-(propan-2-yl)-1H-pyrazolo4,3-cpyridine

• Inchi： 1S/C9H10ClN3/c1-5(2)8-7-6(12-13-8)3-4-11-9(7)10/h3-5H,1-2H3,(H,12,13)
• InChI Key： YAYNGDQEUOQIHG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2NN=C(C(C)C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-chloro-3-(propan-2-yl)-1H-pyrazolo4,3-cpyridine

4-Chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS 1242249-45-1): A Comprehensive Guide

4-Chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS 1242249-45-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[4,3-c]pyridine derivative exhibits unique structural features that make it valuable for various applications. Its molecular formula is C9H10ClN3, and it belongs to the class of nitrogen-containing heterocycles, which are known for their diverse biological activities.

The compound's structure combines a pyrazole ring fused with a pyridine ring, creating a rigid scaffold that is often explored in drug discovery. The presence of a chloro substituent at the 4-position and an isopropyl group at the 3-position enhances its potential for selective interactions with biological targets. Researchers are particularly interested in its role as a building block for kinase inhibitors and G protein-coupled receptor (GPCR) modulators, which are hot topics in modern medicinal chemistry.

One of the most searched questions about 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine is its synthetic route. The compound can be prepared through multi-step organic reactions, starting from commercially available precursors. A common approach involves the cyclization of appropriately substituted pyridine derivatives, followed by functional group transformations to introduce the chloro and isopropyl groups. Recent advancements in green chemistry have also led to more sustainable synthetic methods, reducing the use of hazardous reagents.

In terms of applications, 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine has shown promise in the development of novel therapeutic agents. Its structural motif is found in several investigational drugs targeting inflammatory diseases and central nervous system (CNS) disorders. The compound's ability to modulate specific enzyme activities makes it a valuable tool for studying signal transduction pathways. Additionally, its derivatives are being explored for their potential in crop protection, aligning with the growing demand for eco-friendly agrochemicals.

The physicochemical properties of 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine contribute to its versatility. It exhibits moderate solubility in organic solvents, which facilitates its use in various chemical reactions. The compound's stability under standard laboratory conditions ensures reliable performance in research settings. These characteristics, combined with its drug-like properties, make it a preferred choice for medicinal chemists.

Market trends indicate increasing interest in pyrazolo[4,3-c]pyridine derivatives, driven by their potential in addressing unmet medical needs. Pharmaceutical companies are actively investing in the development of compounds like 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine to expand their pipelines. The compound's relevance in personalized medicine and targeted therapy further enhances its commercial value.

From a safety perspective, 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine should be handled with standard laboratory precautions. While it is not classified as highly hazardous, proper personal protective equipment (PPE) is recommended during its use. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed handling instructions.

In conclusion, 4-chloro-3-(propan-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS 1242249-45-1) represents a versatile and valuable compound in modern chemical research. Its unique structure, combined with its potential applications in pharmaceuticals and agrochemicals, positions it as a key player in the development of innovative solutions. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global health and agricultural challenges.